![molecular formula C15H9F3N2O B6188140 3-oxo-2-(pyridin-3-yl)-3-[3-(trifluoromethyl)phenyl]propanenitrile CAS No. 1537484-89-1](/img/no-structure.png)
3-oxo-2-(pyridin-3-yl)-3-[3-(trifluoromethyl)phenyl]propanenitrile
Overview
Description
3-oxo-2-(pyridin-3-yl)-3-[3-(trifluoromethyl)phenyl]propanenitrile (hereafter referred to as OPPT) is an organic compound that has been studied as a potential therapeutic agent for a variety of diseases and disorders. OPPT has been found to have a variety of biochemical and physiological effects, and its synthesis is relatively straightforward.
Scientific Research Applications
OPPT has been studied as a potential therapeutic agent for a variety of diseases and disorders, including cancer, inflammation, and neurodegenerative diseases. OPPT has been shown to have anti-tumor activity in vitro and in vivo, as well as anti-inflammatory and neuroprotective effects. OPPT has also been studied for its potential to treat Alzheimer’s disease and Parkinson’s disease.
Mechanism of Action
OPPT is believed to act by inhibiting the activity of cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds. OPPT has also been shown to inhibit the activity of cyclooxygenase-2, an enzyme involved in inflammation.
Biochemical and Physiological Effects
OPPT has been shown to have a variety of biochemical and physiological effects. In vitro, OPPT has been found to have anti-tumor activity, as well as anti-inflammatory and neuroprotective effects. In vivo, OPPT has been found to have anti-tumor activity in animal models, as well as anti-inflammatory and neuroprotective effects.
Advantages and Limitations for Lab Experiments
OPPT is relatively easy to synthesize and is relatively stable, making it suitable for use in laboratory experiments. However, it is important to note that OPPT is a potent inhibitor of cytochrome P450 enzymes, and therefore care should be taken to ensure that it is not used in concentrations that could interfere with the metabolism of other drugs or compounds.
Future Directions
The potential therapeutic applications of OPPT are still being explored. Future research is needed to further elucidate the mechanism of action of OPPT and to determine the optimal dose and route of administration for its therapeutic use. Additionally, further research is needed to explore the potential of OPPT as an adjuvant therapy for cancer and other diseases. Further research is also needed to explore the potential of OPPT as a novel drug delivery system, and to investigate its potential uses in other areas, such as in the treatment of neurological disorders.
Synthesis Methods
OPPT can be synthesized from 2-chloro-3-formyl-3-(trifluoromethyl)phenylpropanoic acid and 3-aminopyridine in the presence of a base, such as potassium carbonate. The reaction proceeds via a nucleophilic substitution reaction, forming the desired product in high yield.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-oxo-2-(pyridin-3-yl)-3-[3-(trifluoromethyl)phenyl]propanenitrile involves the reaction of a pyridine derivative with a trifluoromethylphenyl derivative, followed by a nitrile addition reaction.", "Starting Materials": [ "3-pyridinecarboxaldehyde", "3-(trifluoromethyl)benzaldehyde", "ethyl cyanoacetate", "sodium ethoxide", "acetic acid", "sodium bicarbonate", "magnesium sulfate", "ethyl acetate", "hexane" ], "Reaction": [ "Step 1: Condensation reaction of 3-pyridinecarboxaldehyde with ethyl cyanoacetate in the presence of sodium ethoxide to form 3-pyridineacrylonitrile.", "Step 2: Reduction of 3-pyridineacrylonitrile with sodium borohydride to form 3-pyridinepropanenitrile.", "Step 3: Condensation reaction of 3-pyridinepropanenitrile with 3-(trifluoromethyl)benzaldehyde in the presence of acetic acid to form 3-oxo-2-(pyridin-3-yl)-3-[3-(trifluoromethyl)phenyl]propanenitrile.", "Step 4: Purification of the product by washing with sodium bicarbonate, drying with magnesium sulfate, and recrystallization from a mixture of ethyl acetate and hexane." ] } | |
CAS RN |
1537484-89-1 |
Molecular Formula |
C15H9F3N2O |
Molecular Weight |
290.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
